4-({[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid

• IUPAC Name: 4-[[4-(4-methoxyphenyl)-2-oxochromen-7-yl]oxymethyl]benzoic acid
• InChI: InChI=1S/C24H18O6/c1-28-18-8-6-16(7-9-18)21-13-23(25)30-22-12-19(10-11-20(21)22)29-14-15-2-4-17(5-3-15)24(26)27/h2-13H,14H2,1H3,(H,26,27)
• InChI Key: TVVKZMQXHWEDNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC(=C3)OCC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C24H18O6
• Molecular Weight: 402.4 g/mol
• CAS No.: 384364-46-9

Description

4-({[4-(4-Methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid is a coumarin derivative characterized by a methoxyphenyl substituent at position 4 of the coumarin core, a 2-oxo group, and a benzoic acid moiety linked via an oxymethyl group at position 7 (CAS: 314741-98-5; Molecular Formula: C₁₈H₁₄O₅) . Its structural features align with coumarin-based liquid crystals (LCs) and bioactive molecules, though its specific mesomorphic or biological properties require further exploration .

Biological Activity

4-({[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid, a synthetic derivative of coumarin, has garnered interest in pharmacological research due to its diverse biological activities. This compound exhibits potential therapeutic effects, including anti-inflammatory, antibacterial, and anticancer properties. This article reviews the existing literature on its biological activity, highlighting key findings, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-({[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid is C19H16O6, with a molecular weight of 340.33 g/mol. The compound features a coumarin backbone substituted with a methoxyphenyl group and a benzoic acid moiety, which are critical for its biological activity.

Property	Value
Molecular Formula	C19H16O6
Molecular Weight	340.33 g/mol
CAS Number	384362-18-9

1. Antibacterial Activity

Recent studies have evaluated the antibacterial efficacy of coumarin derivatives, including this compound. Notably, flavonoids similar in structure have shown significant activity against various bacterial strains, including Methicillin-resistant Staphylococcus aureus (MRSA). The minimum inhibitory concentration (MIC) for some derivatives has been reported as low as 0.5–2.0 μg/mL, indicating potent antibacterial properties .

Structure-Activity Relationship (SAR):
Research indicates that the presence of hydroxyl groups at specific positions enhances antibacterial activity. For instance, modifications that introduce hydroxyl groups at the C5 or C7 positions of the coumarin structure are beneficial . The methoxy group at the para position may also influence activity by affecting lipophilicity and bioavailability.

2. Anticancer Properties

Coumarin derivatives are well-documented for their anticancer effects. In vitro studies have demonstrated that compounds with similar structures can induce apoptosis in cancer cell lines through various mechanisms, including the inhibition of cell proliferation and induction of cell cycle arrest .

Case Study:
A study examining the effects of structurally related coumarins on human cancer cells revealed that certain modifications led to increased cytotoxicity against breast and colon cancer cells. The presence of methoxy groups was found to enhance the interaction with cellular targets .

3. Anti-inflammatory Effects

Several coumarin derivatives exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes involved in inflammatory pathways. This compound's structure suggests potential efficacy in reducing inflammation through modulation of these pathways .

Scientific Research Applications

Medicinal Applications

1. Anticancer Activity
Research indicates that derivatives of coumarin compounds, including those similar to 4-({[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid, exhibit significant anticancer properties. For example, studies have shown that certain coumarin derivatives can inhibit the proliferation of cancer cells by interfering with critical signaling pathways involved in tumor growth.

Case Study:
A study demonstrated that a related compound inhibited the migration of A549 lung cancer cells by targeting macrophage migration inhibitory factor (MIF), a cytokine involved in inflammation and cancer progression . The inhibition was quantified using fluorescence assays, revealing an IC50 value indicative of potent activity.

2. Anti-inflammatory Effects
The compound's structure suggests potential anti-inflammatory properties. Coumarins are known to modulate inflammatory responses by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX).

Data Table: Inhibition of COX Enzyme Activity

Compound	IC50 (µM)	Reference
Compound A	5.0 ± 0.6
Compound B	3.3 ± 0.6
4-({[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid	TBD	TBD

Biochemical Applications

1. Enzyme Inhibition Studies
The compound has been evaluated for its ability to inhibit specific enzymes involved in metabolic processes. The MIF tautomerase activity assay highlighted its potential as an inhibitor, showcasing its binding affinity and functional impact on enzyme kinetics.

Data Table: MIF Tautomerase Activity Inhibition

Compound	Ki (nM)	Kd (nM)
Compound A	18 ± 1	16 ± 1
Compound B	TBD	TBD
4-({[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}methyl)benzoic acid	TBD	TBD

Material Science Applications

1. Photonic Materials
Due to its chromophoric properties, this compound can be utilized in the development of photonic materials. Its ability to absorb and emit light can be harnessed in designing sensors or light-emitting devices.

Comparison with Similar Compounds

Substituents on the Coumarin Core

• 4-(4-Heptyloxybenzoyloxy)phenyl 7-Trifluoromethyl-2-oxo-2H-chromene-3-carboxylate (I) : Features a trifluoromethyl group at position 7 and a heptyloxy chain, enhancing LC properties due to fluorophilic interactions and alkyl chain flexibility . In contrast, the target compound’s 4-methoxyphenyl group may reduce mesophase stability but improve π-π stacking in solid-state applications.
• 4-(Decyloxy)phenyl 7-Trifluoromethyl-2-oxo-2H-chromene-3-carboxylate (II) : Similar to I but with a longer decyloxy chain, emphasizing the role of alkyl chain length in LC behavior. The target compound lacks such chains, prioritizing aromatic interactions over fluidity .

Table 1: Substituent Effects on Coumarin Derivatives

Compound	Position 3	Position 4	Position 7	Key Properties
Target Compound	-	4-Methoxyphenyl	Benzoic acid (oxymethyl)	High polarity, H-bonding
Compound I	-	Heptyloxybenzoyl	Trifluoromethyl	LC stability, fluorophilicity
Compound II	-	Decyloxy	Trifluoromethyl	Enhanced LC fluidity
Methyl Ester Analog	Benzyl	Methyl	Methyl ester	Reduced solubility

Benzoic Acid vs. Ester Functionality

• 3-(4-Methoxyphenyl)-2-methyl-4-oxochromen-7-yl 4-Methoxybenzoate : The methoxybenzoate ester increases lipophilicity, which may enhance membrane permeability but reduce aqueous solubility relative to the target’s benzoic acid .

Table 2: Functional Group Impact on Physicochemical Properties

Compound	R Group at Position 7	LogP (Predicted)	Key Interactions
Target Compound	Benzoic acid	~2.1	H-bonding, ionic
4-Chlorobenzoate Ester	4-Cl-Benzoyl	~3.5	Van der Waals, π-π stacking
Methoxybenzoate Ester	4-OCH₃-Benzoyl	~3.2	Lipophilic interactions